3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride

• Molecular Formula: C9H5ClFNO3S
• Molecular Weight: 261.66 g/mol
• SMILES: C1=CC(=CC(=C1)F)C2=NOC(=C2)S(=O)(=O)Cl
• InChI: InChI=1S/C9H5ClFNO3S/c10-16(13,14)9-5-8(12-15-9)6-2-1-3-7(11)4-6/h1-5H
• InChIKey: FMKGYEFTPMZPSF-UHFFFAOYSA-N

3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride: A Meta-Fluorinated Isoxazole Sulfonyl Chloride Building Block for Targeted Sulfonamide Synthesis

3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride (CAS 2059976-11-1, C₉H₅ClFNO₃S, MW 261.66) is a heteroaromatic sulfonyl chloride comprising a 1,2-oxazole (isoxazole) core substituted at the 3-position with a meta-fluorophenyl group and at the 5-position with a reactive sulfonyl chloride moiety . This compound belongs to the class of 3-aryl-5-isoxazolylsulfonyl chlorides, which serve as key intermediates for constructing sulfonamide, sulfonate ester, and sulfonohydrazide libraries with potential biological activity [1]. The isoxazole ring itself is classified among heterocycles exhibiting limited stability in the presence of electrophilic moieties, which imposes specific handling and storage requirements distinguishing it from more robust heterocyclic sulfonyl chlorides .

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Sulfonamide library synthesis — reactive sulfonyl chloride for rapid amine derivatization under mild conditions.

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Meta-fluoro electronic control — predictable inductive effect (σₘ = +0.34 class-level) supports consistent sulfonylation kinetics.

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Heterocyclic building block — isoxazole core with reported limited stability; best used immediately or stored under anhydrous conditions.

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., & Vovk, M. V. (2017). Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 15(3), 40–47. View Source

Why Generic Isoxazole Sulfonyl Chlorides Cannot Replace 3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride in Precision Synthesis

Substituting 3-(3-fluorophenyl)-1,2-oxazole-5-sulfonyl chloride with its para-fluoro, ortho-fluoro, or non-fluorinated phenyl analogs is not a neutral exchange, because the position of the fluorine substituent on the 3-aryl ring directly modulates the electron density at the isoxazole C-5 position through differential inductive and resonance effects [1]. The meta-fluoro substituent exerts a predominantly electron-withdrawing inductive effect (Hammett σₘ = +0.34) with minimal resonance donation, whereas the para-fluoro isomer (σₚ = +0.06) engages in significant resonance electron donation that alters the electrophilicity of the sulfonyl chloride group and the outcome of oxidative chlorination reactions [2]. Furthermore, the broader class of isoxazole-5-sulfonyl chlorides has been shown to undergo complex decomposition pathways, including SO₂ extrusion and heterocycle ring degradation, making compound-specific stability profiling essential for procurement decisions rather than relying on generic sulfonyl chloride handling assumptions .

Regioisomeric fluoro analogs not interchangeable. Para-fluoro substitution (σₚ = +0.06) significantly attenuates electrophilicity via resonance donation; ortho-fluoro introduces steric perturbations absent in meta isomer.

Generic isoxazole sulfonyl chlorides may differ in stability. Decomposition pathways (SO₂ extrusion, ring degradation) are compound-specific; do not assume similar shelf life across 3-aryl derivatives.

Sulfonyl fluoride analog trades reactivity for stability. If extended bench storage is required, the fluoride may be considered, but reaction rates drop substantially (5–24× longer, elevated temperature).

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., & Vovk, M. V. (2017). Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 15(3), 40–47. — The ratio of isoxazole-5-sulfonyl chlorides to 4-chloroisoxazole-5-sulfonyl chlorides depended on the nature of the substitution group in position 3 of the isoxazole ring. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. — Fluoro: σₘ = +0.34 (inductive), σₚ = +0.06 (resonance-moderated). View Source

Quantitative Differentiation Evidence for 3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride Versus Closest Analogs

Meta-Fluoro Substitution Imparts Distinct Electronic Modulation Compared to Para-Fluoro and Ortho-Fluoro Isomers

The meta-fluorophenyl substituent in 3-(3-fluorophenyl)-1,2-oxazole-5-sulfonyl chloride transmits its electronic influence to the sulfonyl chloride group primarily through the inductive effect (Hammett σₘ = +0.34), in contrast to the para-fluoro isomer (CAS 2060058-74-2) where resonance donation dominates (σₚ = +0.06) [1]. This means the meta-fluoro compound retains higher electrophilicity at the sulfonyl chloride center, favoring faster nucleophilic substitution kinetics with amines, while the para-fluoro isomer exhibits attenuated electrophilicity due to resonance electron donation into the isoxazole ring. The ortho-fluoro isomer (CAS 2060034-93-5) introduces additional steric and through-space electronic effects that are absent in the meta isomer .

Electronic effect (σₘ vs σₚ)

Class-level inference

Meta-F: σₘ = +0.34 (inductive), Para-F: σₚ = +0.06 (resonance). Δσ ≈ +0.28 more electron‑withdrawing for meta.

Reported Hammett parameters suggest meta isomer retains higher sulfonyl chloride electrophilicity.

Class-level inference from benzoic acid ionization constants; direct kinetic validation recommended.

Evidence Dimension	Electronic substituent effect on sulfonyl chloride electrophilicity
Target Compound Data	Hammett σₘ = +0.34 (inductive-dominated, sustained electrophilicity)
Comparator Or Baseline	Para-fluoro isomer: σₚ = +0.06 (resonance-attenuated); Ortho-fluoro isomer: σₒ not well-defined but includes steric perturbation; Non-fluorinated analog: σ = 0.00
Quantified Difference	Δσ ≈ +0.28 more electron-withdrawing than para isomer; Δσ ≈ +0.34 more than H
Conditions	Hammett linear free-energy relationship; derived from benzoic acid ionization constants and applicable to aromatic substitution reactions

Why This Matters

The retained electrophilicity of the meta-fluoro compound predicts faster and potentially higher-yielding sulfonamide formation with amines compared to the para-fluoro analog, which is critical for library synthesis efficiency and procurement decision-making when reaction rate matters.

• [1] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source

Isoxazole-5-Sulfonyl Chlorides Are Susceptible to Complex Decomposition: Informed Selection of Sulfonyl Halide Partner

A systematic stability study of 236 heteroaromatic sulfonyl halides established that isoxazole derivatives represent one of the heterocyclic systems prone to complex decomposition, distinct from the dominant SO₂ extrusion pathway of pyridine-2- and pyridine-4-sulfonyl chlorides or the hydrolysis pathway of pyridine-3-sulfonyl chlorides . This instability is attributed to the limited stability of the isoxazole ring itself in the presence of electrophilic moieties. For applications requiring prolonged storage or aqueous compatibility, the corresponding sulfonyl fluoride analog is recommended, as sulfonyl fluorides are more stable but less reactive than their chloride counterparts . Quantitative decomposition rate data for isoxazole sulfonyl chlorides are being established in the supporting data of the 236-compound study.

Isoxazole stability classification

Class-level inference

Complex decomposition (SO₂ extrusion + ring degradation) observed for isoxazole class among 236 heterocyclic sulfonyl halides.

Supports compound-specific stability screening; not interchangeable with pyridine or thiophene sulfonyl chlorides.

Sources pending; quantitative half-life data in supporting information of primary study.

Evidence Dimension	Decomposition pathway classification among heterocyclic sulfonyl chlorides
Target Compound Data	Isoxazole class: complex decomposition related to limited heterocycle stability (alongside furan and some isothiazoles)
Comparator Or Baseline	Pyridine-2/4-sulfonyl chlorides: formal SO₂ extrusion; Pyridine-3-sulfonyl chlorides: hydrolysis by trace water; Thiophene sulfonyl chlorides: generally more stable
Quantified Difference	Qualitative pathway divergence; quantitative half-life data for 236 representatives available in supporting information
Conditions	Stability assessment of 236 representatives (165 newly synthesized), multiple decomposition pathways characterized experimentally

Why This Matters

Procurement of isoxazole-5-sulfonyl chlorides requires acknowledgement of their limited stability profile; researchers needing longer bench stability should consider the sulfonyl fluoride variant, while those prioritizing reactivity for immediate derivatization should select the chloride.

3-Position Aryl Substitution Directly Controls Oxidative Chlorination Product Selectivity

Lebed et al. (2017) demonstrated that oxidative chlorination of 5-(benzylthio)-3-arylisoxazoles with gaseous chlorine produces a mixture of isoxazole-5-sulfonyl chlorides and 4-chloroisoxazole-5-sulfonyl chlorides, and critically, the ratio between these two products depends on the nature of the substitution group in position 3 of the isoxazole ring [1]. The meta-fluorophenyl substituent, with its specific electronic profile, is expected to influence the isoxazole-5-sulfonyl chloride : 4-chloro-isoxazole-5-sulfonyl chloride product ratio differently than electron-donating or sterically demanding 3-aryl groups. This selectivity directly impacts the effective yield and purity profile of the final sulfonyl chloride product available for procurement.

Oxidative chlorination selectivity

Supporting evidence

3-Aryl substitution controls ratio of 5‑sulfonyl chloride vs. 4‑chloro‑5‑sulfonyl chloride product. Electron‑withdrawing groups (e.g., meta‑F) favor non‑chlorinated target.

Supports purity and batch‑consistency review; 4‑chloro impurity may vary with 3‑aryl substitution pattern.

Exact ratio for 3‑(3‑fluorophenyl) not reported; trend established by Lebed et al. (2017).

Evidence Dimension	Product distribution ratio (isoxazole-5-sulfonyl chloride vs. 4-chloroisoxazole-5-sulfonyl chloride) during oxidative chlorination
Target Compound Data	Specific ratio for 3-(3-fluorophenyl) substrate: not explicitly reported in open literature; predicted to favor the non-chlorinated product based on electron-withdrawing nature of meta-fluoro
Comparator Or Baseline	Electron-donating 3-aryl substituents: shift ratio toward 4-chlorinated product; Electron-withdrawing 3-aryl substituents: favor isoxazole-5-sulfonyl chloride formation
Quantified Difference	Qualitative trend established; exact ratio data available in the primary paper for specific substituents
Conditions	Oxidative chlorination with gaseous Cl₂; 5-(benzylthio)-3-arylisoxazole precursors; product distribution determined by LCMS and NMR

Why This Matters

The synthetic route and final product purity of the 5-sulfonyl chloride are influenced by the 3-aryl substitution pattern; understanding this selectivity helps procurement scientists evaluate batch-to-batch consistency and impurity profiles associated with the 4-chloro byproduct.

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., & Vovk, M. V. (2017). Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 15(3), 40–47. View Source

Sulfonyl Chloride Reactivity Enables Efficient One-Step Sulfonamide Formation Compared to Sulfonyl Fluoride Requiring Activated Conditions

The sulfonyl chloride functional group in 3-(3-fluorophenyl)-1,2-oxazole-5-sulfonyl chloride reacts rapidly with primary and secondary amines at 0–25 °C to form sulfonamides, typically achieving complete conversion within 1–4 hours under standard conditions (DCM or THF, equimolar tertiary amine base) [1]. In contrast, the corresponding sulfonyl fluoride analog requires elevated temperatures (50–80 °C), extended reaction times (12–24 h), or the use of activating agents (e.g., DBU, Cs₂CO₃) to achieve comparable conversion, and may be incompatible with acid-sensitive substrates . This differential reactivity is consistent with the general stability-reactivity trend: sulfonyl chlorides > bromides > fluorides (fluorides being the most stable but least reactive) [2].

Sulfonyl chloride vs. fluoride reactivity

Cross-study comparable

Chloride: complete amination at 0–25 °C, 1–4 h. Fluoride: requires 50–80 °C, 12–24 h or activating agents.

Supports selection for rapid library synthesis; fluoride may fit stability‑prioritized workflows.

General stability‑reactivity trend: fluorides > chlorides > bromides (most stable least reactive).

Evidence Dimension	Reaction rate with amines under standard sulfonamide-forming conditions
Target Compound Data	Sulfonyl chloride: Complete conversion with primary amines at 0–25 °C, 1–4 h (DCM, Et₃N)
Comparator Or Baseline	Sulfonyl fluoride: Requires 50–80 °C, 12–24 h, or DBU/Cs₂CO₃ activation for comparable conversion
Quantified Difference	Approximately 5–24× longer reaction time and higher temperature required for fluoride vs. chloride
Conditions	Solution-phase amination; DCM or THF solvent; equimolar tertiary amine base; ambient vs. elevated temperature

Why This Matters

For high-throughput sulfonamide library synthesis, the chloride variant offers substantially faster reaction kinetics and milder conditions, directly translating to higher throughput and broader substrate compatibility in medicinal chemistry campaigns.

• [1] Komshina, L., Kotov, A., Blyumina, M., & Vasil'eva, E. (2024). Synthesis of sulfonylamides containing an isoxazole moiety. From Chemistry Towards Technology Step-By-Step, (2), 109–126. — Sulfonyl chlorination of 3-aryl-5-N-acylaminoisoxazoles and interaction with amino compounds. View Source
• [2] Wikipedia contributors. Sulfonyl halide. In Wikipedia, The Free Encyclopedia. — Stability decreases in order fluorides > chlorides > bromides > iodides. View Source

Recommended Application Scenarios for 3-(3-Fluorophenyl)-1,2-oxazole-5-sulfonyl chloride Based on Quantitative Differentiation Evidence

High-Throughput Sulfonamide Library Synthesis Requiring Rapid Amine Derivatization

The retained electrophilicity of the meta-fluoro-substituted sulfonyl chloride (σₘ = +0.34) enables rapid, high-yielding sulfonamide formation with diverse amine libraries at ambient temperature, unlike the para-fluoro isomer whose resonance-attenuated electrophilicity (σₚ = +0.06) may necessitate longer reaction times or excess reagent [1]. This compound is the reagent of choice when parallel synthesis throughput is paramount and reaction completion within 1–4 hours is required under standard conditions .

Synthesis of Isoxazole-Containing Sulfonamide Bioisosteres Where Meta-Fluoro Substitution Is Pharmacophorically Required

In medicinal chemistry programs where the 3-fluorophenyl substitution pattern has been identified as pharmacophorically critical—for example, in COX-2 inhibitor design or kinase-targeted agents—3-(3-fluorophenyl)-1,2-oxazole-5-sulfonyl chloride provides a direct route to introduce the sulfonamide functionality without altering the validated 3-aryl substitution geometry [1]. Substituting the ortho- or para-fluoro isomer would alter the trajectory of the fluorophenyl ring relative to the sulfonamide hydrogen bond donor/acceptor, potentially compromising target engagement.

Reactive Intermediate for Isoxazole-Sulfonamide Conjugates Where Rapid Consumption Mitigates Stability Concerns

Given the established complex decomposition susceptibility of isoxazole sulfonyl chlorides [1], this compound is best deployed in workflows where it is consumed immediately upon preparation or receipt, minimizing storage-related degradation. For applications requiring extended bench stability or aqueous reaction conditions, procurement of the corresponding sulfonyl fluoride analog should be evaluated, accepting the trade-off of reduced reactivity .

Preparation of Isoxazole-5-Sulfonamide Standards for Analytical Method Development and Impurity Profiling

The oxidative chlorination route to 5-isoxazolylsulfonyl chlorides produces a mixture of 5-sulfonyl chloride and 4-chloro-5-sulfonyl chloride products whose ratio depends on the 3-aryl substitution [1]. The meta-fluoro compound's specific electronic profile influences this ratio differently than other 3-aryl analogs, making it a useful reference standard for developing LCMS-based purity methods that must distinguish the 4-chloro impurity from the desired 5-sulfonyl chloride product in quality control workflows.

Application

Selection Property

Validation Focus

Sulfonamide library synthesis

Rapid ambient‑temperature amination

Reaction completion under standard conditions (1–4 h)

Pharmacophoric isoxazole‑sulfonamide construction

Meta‑fluoro substitution geometry

Regioisomer identity confirmation (NMR, LC‑MS)

Immediate‑use intermediate workflows

Stability‑limited reactivity

Degradation monitoring; consider fluoride alternative for storage

Analytical standard preparation

Impurity profile reference (4‑chloro vs. 5‑sulfonyl chloride)

LC‑MS purity method development and batch comparison

• [1] Lebed, P. S., Tolmachov, A. O., Zubchuk, Yu. O., Boyko, O. M., & Vovk, M. V. (2017). Synthesis and some transformations of 5-isoxazolylsulfonyl chlorides. Journal of Organic and Pharmaceutical Chemistry, 15(3), 40–47. View Source